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Compound of Interest

Compound Name: Methoxydienone

Cat. No.: B195248

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of
Methoxydienone, ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are designed for researchers, scientists, and drug
development professionals who handle this synthetic anabolic steroid. Adherence to these
guidelines is critical due to the compound's potential health and environmental risks.

Methoxydienone is classified as a synthetic anabolic-androgenic steroid and a progestogen of
the 19-nortestosterone group.[1] It is known to cause skin, eye, and respiratory irritation.[2]
Furthermore, it is suspected of damaging fertility or the unborn child.[3][4] Due to its hazardous
nature and potential for environmental harm, proper disposal is not merely a recommendation
but a regulatory necessity.[2][5]

Physicochemical and Toxicological Data

A summary of key quantitative data for Methoxydienone is presented below for easy
reference. This information is critical for risk assessment and the implementation of appropriate
safety controls during handling and disposal.
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Property Value Source

Molecular Formula C20H2802 [3]

Molecular Weight 300.44 g/mol [3]
White to off-white crystalline

Appearance [3]
powder

Melting Point 150-160°C [3]

Flash Point 188.8°C [3][5]

Solubility in Water < 0.27 mg/L (at 20°C) [315]
0 Pa (at 20°C, 25°C, and

Vapor Pressure [31[5]
30°C)

Oral LD50 (Rat) > 2000 mg/kg bw [3][5]

Dermal LD50 (Rat) > 2000 mg/kg bw [3][5]

Partition Coefficient (log Pow) 5.86 (at 25°C) [5]

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary method for the disposal of Methoxydienone is through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[5] Under no
circumstances should Methoxydienone or its containers be disposed of in general waste or
discharged into sewer systems or the environment.[2][5]

1. Waste Classification and Segregation:

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and
local regulations for complete classification.[2]

o Designate a specific, clearly labeled, and sealed container for Methoxydienone waste. The
container should be suitable for hazardous chemical waste.
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Segregate Methoxydienone waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal pathways.

. Personal Protective Equipment (PPE) and Handling:

Hand Protection: Wear chemical-impermeable gloves.[5]

Eye/Face Protection: Use safety goggles or a face shield.[2]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.[2][5]

Respiratory Protection: Avoid the formation of dust and aerosols.[5] If ventilation is
inadequate, use a suitable respirator.

Always handle the waste in a well-ventilated area, such as a chemical fume hood.[2][5]

. Collection of Waste:

Solid Waste: Collect pure Methoxydienone, unused product, or material heavily
contaminated with the compound in a designated hazardous waste container.[2]

Contaminated Materials (Trace Waste): Items with trace amounts of contamination (e.g.,
gloves, absorbent pads, empty vials) should also be disposed of as hazardous waste in the
same designated container.

Solutions: Collect any liquid waste containing Methoxydienone in a sealed, labeled
container for flammable liquid waste.

Ensure the waste container is kept tightly closed when not in use.[2]

. Spill Management:

In case of a spill, evacuate personnel to a safe area.[5]

Remove all sources of ignition.[2][5]

Wear the appropriate PPE as described in step 2.[2]
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Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[2][3]

Carefully collect the spilled material and absorbent into the designated hazardous waste
container for disposal.[2][5]

Prevent the spill from entering drains, waterways, or soil.[2]
. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed and approved
waste disposal contractor.[2]

The material should be disposed of via controlled incineration at a permitted facility.[5]

Do not attempt to treat or neutralize the chemical waste unless you are specifically trained
and equipped to do so.

Maintain all records of waste disposal as required by institutional and regulatory bodies.
. Disposal of Empty Containers:
Do not reuse empty containers.[2]

Containers can be triple-rinsed (or the equivalent) with a suitable solvent. The rinsate must
be collected and disposed of as hazardous waste.[5]

Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of as hazardous waste.[5]
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Preparation & Handling
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Document Disposal Records

Caption: Workflow for the safe disposal of Methoxydienone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Methoxydienone - Wikipedia [en.wikipedia.org]
e 2. aksci.com [aksci.com]

e 3. benchchem.com [benchchem.com]

e 4. Page loading... [guidechem.com]

e 5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Safe Disposal of Methoxydienone: A Procedural Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195248#methoxydienone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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